Cas no 1001500-38-4 (4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1001500-38-4
• MF: C₁₀H₁₄N₆O
• MW: 234.25776052475
• MDL: MFCD04969419
• CID: 3059210
• PubChem ID: 7017546
• Update Time: 2025-07-02

4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>4-Amino-2-methyl-2 H -pyrazole-3-carboxylic acid (1,5-dimethyl-1 H -pyrazol -4-yl)-amide
• 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide
• CS-0279766
• CHEMBL4594098
• EN300-229433
• 4-amino-2-methyl-2 h-pyrazole-3-carboxylic acid (1,5-dimethyl-1 h-pyrazol-4-yl)-amide
• 4-amino-2-methyl-2h-pyrazole-3-carboxylic acid(1,5-dimethyl-1h-pyrazol-4-yl)-amide
• 4-AMINO-N~5~-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE
• STK312155
• AKOS000309741
• BBL038497
• DTXSID401143651
• 4-amino-N-(1,5-dimethylpyrazol-4-yl)-2-methylpyrazole-3-carboxamide
• BQB50038
• 4-Amino-2-methyl-2H-pyrazole-3-carboxylic acid (1,5-dimethyl-1H-pyrazol-4-yl)-amide
• 1001500-38-4

• MDL： MFCD04969419
• Inchi： 1S/C10H14N6O/c1-6-8(5-13-15(6)2)14-10(17)9-7(11)4-12-16(9)3/h4-5H,11H2,1-3H3,(H,14,17)
• InChI Key： KPFWMJGVWCRTOP-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1C)N)NC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 234.12290909Da
• Monoisotopic Mass: 234.12290909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 370.2±42.0 °C at 760 mmHg
• Flash Point: 177.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide

Introduction to 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1001500-38-4)

The compound 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS number 1001500-38-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The molecule is characterized by a fused pyrazole core, which is a common motif in many bioactive compounds, further functionalized with amino, methyl, and carboxamide groups. Such structural features make it a versatile scaffold for drug discovery and development.

Recent studies have highlighted the potential of this compound as a lead candidate for therapeutic applications. Its molecular structure suggests interactions with various biological targets, making it particularly relevant in the search for novel treatments for inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of multiple nitrogen atoms in the pyrazole rings enhances its ability to engage with proteins and enzymes, which is a critical factor in drug efficacy.

One of the most compelling aspects of 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide is its ability to modulate key signaling pathways involved in disease progression. For instance, preliminary research indicates that this compound may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammation. By targeting these pathways, the compound has the potential to reduce inflammation and associated symptoms without the side effects commonly associated with traditional anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide has shown promise in combating microbial infections. The structural motifs present in this molecule can disrupt bacterial cell membranes and interfere with essential metabolic processes, thereby exerting bactericidal effects. This is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed coupling reactions has been instrumental in optimizing the production of this compound. These methods not only improve efficiency but also minimize waste, aligning with modern green chemistry principles.

From a pharmacological perspective, the pharmacokinetic properties of 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide are another area of active investigation. Studies have begun to explore its solubility, bioavailability, and metabolic stability, which are critical factors determining its suitability for clinical use. Preliminary data suggest that modifications to the molecular structure could enhance its pharmacokinetic profile, making it more effective when administered orally or intravenously.

The potential therapeutic applications of this compound extend beyond inflammation and infection control. Researchers are exploring its efficacy in treating neurological disorders by investigating its interactions with neurotransmitter systems. The pyrazole core's ability to cross the blood-brain barrier may enable it to exert effects directly on brain tissues, offering new avenues for treating conditions such as epilepsy and neurodegenerative diseases.

Moreover, the compound's chemical stability under various conditions has been assessed through rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have confirmed its structural integrity and provided insights into possible degradation pathways. Understanding these aspects is crucial for formulating stable pharmaceutical formulations that maintain efficacy throughout storage and transport.

In conclusion,4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1001500-38-4) represents a promising candidate for future therapeutic development. Its unique structural features and diverse biological activities position it as a valuable asset in medicinal chemistry research. As further studies continue to elucidate its mechanisms of action and optimize its pharmacokinetic properties,this compound holds significant potential for improving human health outcomes across multiple disease areas.